Cas no 1339331-90-6 (4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine)

• Product Name: 4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine
• CAS No: 1339331-90-6
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 4589387
• PubChem ID: 62807060
• Update Time: 2025-05-19

4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine

• Inchi： 1S/C11H15ClN2O/c12-10-2-1-7-14-11(10)15-9-5-3-8(13)4-6-9/h1-2,7-9H,3-6,13H2
• InChI Key： GYRGDRHNKMMIEJ-UHFFFAOYSA-N
• SMILES： C1(N)CCC(OC2=NC=CC=C2Cl)CC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 319.2±42.0 °C at 760 mmHg
• Flash Point: 146.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine

4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine: A Comprehensive Overview

4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine (CAS No. 1339331-90-6) is a versatile organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and emerging applications in drug discovery and material science. In this article, we will delve into the structural features, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 4-[(3-chloropyridin-2-yl)oxy]cyclohexan-1-amine consists of a cyclohexane ring substituted with an amino group at position 1 and a (3-chloropyridin-2-yl)oxy group at position 4. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it highly functional for various chemical reactions. The presence of the chloropyridine moiety introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in different reaction environments.

Recent studies have highlighted the importance of 4-(substituted pyridinyl)oxy)cyclohexanamines in medicinal chemistry. Researchers have explored their potential as building blocks for drug development, particularly in the design of bioactive molecules targeting specific receptors or enzymes. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain kinase enzymes, suggesting their potential as leads for anti-cancer therapies.

The synthesis of 4-(chloropyridinyl oxy)cyclohexanamine involves a multi-step process that typically begins with the preparation of the chloropyridine derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the cyclohexane ring with appropriate substituents. The optimization of reaction conditions, such as temperature, solvent, and catalysts, has been a focus of recent research to enhance yield and purity. Advanced techniques like microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process.

In terms of applications, 4-(chloropyridinyl oxy)cyclohexanamine has shown promise in several areas. Its ability to act as a chelating agent makes it valuable in coordination chemistry and catalysis. Additionally, its role as an intermediate in the synthesis of more complex molecules has been extensively explored. For example, researchers have utilized this compound to construct bioactive heterocycles with potential applications in neurodegenerative diseases.

The pharmacokinetic properties of 4-(chloropyridinyl oxy)cyclohexanamine have also been investigated in preclinical studies. These studies suggest that the compound exhibits moderate solubility and permeability, which are critical factors for its potential use as an orally administered drug. Furthermore, toxicity studies indicate that it has a favorable safety profile at therapeutic doses, although further research is needed to confirm its long-term effects.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(chloropyridinyl oxy)cyclohexanamine. Quantum mechanical calculations have revealed that the molecule's electron-withdrawing groups significantly influence its π-electron density distribution, which could be exploited for designing more efficient catalysts or sensors.

In conclusion, 4-(chloropyridinyl oxy)cyclohexanamine (CAS No. 1339331-90-6) is a multifaceted compound with vast potential across various scientific domains. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and material science. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern chemistry.